1-(2-Chloro-4-methylphenyl)-3-((2-(dimethylamino)-6-methylpyrimidin-4-yl)methyl)urea

• IUPAC Name: 1-(2-chloro-4-methylphenyl)-3-[[2-(dimethylamino)-6-methylpyrimidin-4-yl]methyl]urea
• InChI: InChI=1S/C16H20ClN5O/c1-10-5-6-14(13(17)7-10)21-16(23)18-9-12-8-11(2)19-15(20-12)22(3)4/h5-8H,9H2,1-4H3,(H2,18,21,23)
• InChI Key: RBEKVHLXXFZJKX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)NCC2=NC(=NC(=C2)C)N(C)C)Cl
• Molecular Formula: C16H20ClN5O
• Molecular Weight: 333.81 g/mol

Description

1-(2-Chloro-4-methylphenyl)-3-((2-(dimethylamino)-6-methylpyrimidin-4-yl)methyl)urea is a useful research compound. Its molecular formula is C16H20ClN5O and its molecular weight is 333.82. The purity is usually 95%.
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Scientific Research Applications

Biological Monitoring and Exposure Estimation

Biological monitoring of exposure to pyrimidinyl pesticides, such as pirimicarb, involves detecting hydroxypyrimidines in human urine, indicating exposure through agricultural activities. The presence of metabolites like DDHP, MDHP, and ADHP in urine samples of workers exposed to pirimicarb highlights the metabolic pathways and the body's capacity to process these chemicals. This research suggests sensitive and specific parameters for monitoring exposure to such pesticides (Hardt, Appl, & Angerer, 1999).

Environmental and Occupational Exposure

Studies have shown that environmental and occupational exposure to organophosphorus pesticides like chlorpyrifos results in the presence of metabolites such as 3,5,6-trichloro-2-pyridinol (TCPy) in urine samples, indicating absorption and processing by the human body. The assessment of exposure levels among different populations, including children and agricultural workers, provides insight into the metabolic characteristics and potential health effects of such exposure. This is crucial for understanding the systemic effects of these chemicals and for developing protective measures (Wang et al., 2016).

Metabolism and Toxicokinetics

A case study on acute human poisoning by chlorpyrifos provided novel insights into the metabolism and toxicokinetics of organophosphorothioate-type insecticides. Through urine analysis, multiple metabolites of chlorpyrifos and its bioactivated intermediate were identified, revealing cleavage reactions and glutathione-dependent substitution processes not previously reported in humans. This research underscores the complexity of pesticide metabolism and highlights the need for comprehensive biomonitoring following exposure (Bicker et al., 2005).